Cas no 2228361-29-1 (3-fluoro-3-(2-fluoropyridin-3-yl)propan-1-amine)

• Product Name: 3-fluoro-3-(2-fluoropyridin-3-yl)propan-1-amine
• CAS No: 2228361-29-1
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 6370973
• PubChem ID: 165669560
• Update Time: 2025-11-01

3-fluoro-3-(2-fluoropyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(2-fluoropyridin-3-yl)propan-1-amine
• EN300-1997883
• 2228361-29-1

• Inchi： 1S/C8H10F2N2/c9-7(3-4-11)6-2-1-5-12-8(6)10/h1-2,5,7H,3-4,11H2
• InChI Key： GATWMESPVMFAMS-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=CC=1)F)CCN

Computed Properties

• Exact Mass: 172.08120465g/mol
• Monoisotopic Mass: 172.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-fluoro-3-(2-fluoropyridin-3-yl)propan-1-amine

Professional Introduction to Compound with CAS No. 2228361-29-1 and Product Name: 3-fluoro-3-(2-fluoropyridin-3-yl)propan-1-amine

The compound with the CAS number 2228361-29-1 and the product name 3-fluoro-3-(2-fluoropyridin-3-yl)propan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of fluorine atoms in both the main chain and the pyridine ring enhances its reactivity and binding affinity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds, owing to their improved metabolic stability, bioavailability, and pharmacological efficacy. The 3-fluoro-3-(2-fluoropyridin-3-yl)propan-1-amine molecule exemplifies this trend, as it integrates fluorine atoms into a propylamine backbone linked to a 2-fluoropyridine moiety. This structural design not only enhances its solubility in biological systems but also allows for precise modulation of its interactions with biological targets.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The fluoropyridine moiety is particularly noteworthy, as it has been extensively studied for its ability to modulate enzyme activity and receptor binding. For instance, studies have shown that fluorinated pyridines can enhance the binding affinity of small molecules to proteins, thereby improving drug efficacy. The 3-fluoro-3-(2-fluoropyridin-3-yl)propan-1-amine molecule leverages this property, making it a promising candidate for applications in oncology, neurology, and anti-inflammatory therapies.

Recent research has highlighted the compound's potential in oncology, where it has been shown to exhibit inhibitory effects on various cancer-related enzymes and pathways. Specifically, studies have demonstrated that derivatives of this compound can interfere with key signaling pathways involved in tumor growth and metastasis. The fluorine atoms in the molecule play a crucial role in these interactions by enhancing binding stability and reducing metabolic degradation. This has led to increased interest in developing further analogs of 3-fluoro-3-(2-fluoropyridin-3-yl)propan-1-amine for use as anticancer agents.

Beyond oncology, the 3-fluoro-3-(2-fluoropyridin-3-yl)propan-1-amine molecule also shows promise in other therapeutic areas. For example, preliminary studies have suggested that it may have applications in treating neurological disorders by modulating neurotransmitter receptors. The ability of fluorinated compounds to cross the blood-brain barrier efficiently makes them particularly attractive for such applications. Additionally, the compound's anti-inflammatory properties have been explored, with early findings indicating that it may help regulate inflammatory responses by interacting with specific cytokine receptors.

The synthesis of 3-fluoro-3-(2-fluoropyridin-3-yl)propan-1-amine presents unique challenges due to the need for precise functionalization at multiple sites. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. These synthetic strategies not only ensure high efficiency but also allow for easy modifications to explore different analogs with tailored properties.

The pharmacokinetic profile of 3-fluoro-3-(2-fluoropyridin-3-yll)propan-l-am ine is another area of active investigation. Studies have shown that fluorinated compounds generally exhibit longer half-lives due to their resistance to metabolic degradation. This property can be particularly advantageous for drugs that require prolonged therapeutic effects. Additionally, the compound's solubility profile has been optimized through structural modifications, ensuring better bioavailability and reduced side effects.

In conclusion, the compound with CAS number 2228361_29_1 and product name 3_fl uoro_ 32_fl uoropy ridin _ 33_yl pro pan _ 11_am ine represents a significant advancement in pharmaceutical research. Its unique structural features and functional properties make it a valuable candidate for developing novel therapeutic agents with applications in oncology, neurology, and anti-inflammatory treatments. Further research is warranted to fully explore its potential and optimize its applications in medicine.